Cas no 906784-42-7 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide
• CAS No: 906784-42-7
• MF: C₂₂H₂₆N₂O₆S
• MW: 446.516644954681
• CID: 6423953
• PubChem ID: 40885030
• Update Time: 2025-06-30

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide
• 906784-42-7
• AKOS024610799
• F1813-0901
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3,4,5-triethoxybenzamide

• Inchi： 1S/C22H26N2O6S/c1-6-28-16-11-13(12-17(29-7-2)19(16)30-8-3)21(25)24-22-23-18-14(26-4)9-10-15(27-5)20(18)31-22/h9-12H,6-8H2,1-5H3,(H,23,24,25)
• InChI Key： ZMNWYXOHKJLQQA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 446.15115773g/mol
• Monoisotopic Mass: 446.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide

Professional Introduction to N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide (CAS No. 906784-42-7)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide, identified by the CAS number 906784-42-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzamide class of molecules, characterized by its amide functional group attached to a benzene ring. The presence of multiple substituents, including methoxy and ethoxy groups, as well as the benzothiazole moiety, imparts unique electronic and steric properties that make it a promising candidate for various biological applications.

The benzothiazole core is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. It is known for its role in the development of antimicrobial, antiviral, and anti-inflammatory agents. The dimethoxy substitution at the 4 and 7 positions of the benzothiazole ring enhances its solubility and bioavailability, making it more suitable for in vivo applications. Additionally, the triethoxy substitution on the benzamide portion of the molecule contributes to its stability and reactivity in biochemical pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide has emerged as a compound of interest due to its structural features that mimic natural products known for their biological activity. The combination of the benzothiazole scaffold with the triethoxybenzamide moiety suggests potential interactions with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in drug discovery. The benzamide group is a common pharmacophore found in many approved drugs, known for its ability to modulate protein-protein interactions and enzyme activity. By incorporating a benzothiazole ring into this framework, researchers aim to enhance binding affinity and selectivity towards specific therapeutic targets. This approach has been successful in developing drugs that exhibit improved pharmacokinetic profiles.

The synthesis of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of methoxy and ethoxy groups necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently.

Electrochemical studies have also been conducted on this compound to understand its redox properties and potential applications in medicinal chemistry. The presence of electron-donating groups like methoxy enhances its reactivity under electrochemical conditions, making it a valuable intermediate for further functionalization. These studies contribute to the broader understanding of how structural modifications influence chemical behavior and biological activity.

The biological evaluation of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide has revealed promising results in preclinical models. Initial assays have shown inhibitory activity against enzymes implicated in inflammatory responses and cancer progression. The compound's ability to modulate these pathways suggests its potential as a lead molecule for further drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict binding modes and interaction energies with target proteins. These simulations provide valuable insights into how structural modifications can enhance potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide(CAS No. 906784-42-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophores makes it a versatile tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological functions and synthetic strategies for this compound class，its significance in pharmaceutical chemistry is expected to grow even further.